Cas no 10152-42-8 (1,2-Propanediol, 3-(hexadecyloxy)-, diacetate, (R)-)

• Product Name: 1,2-Propanediol, 3-(hexadecyloxy)-, diacetate, (R)-
• CAS No: 10152-42-8
• MF: C₂₃H₄₄O₅
• MW: 400.592468261719
• CID: 97582
• PubChem ID: 18603087
• Update Time: 2025-04-18

1,2-Propanediol, 3-(hexadecyloxy)-, diacetate, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(hexadecyloxy)-, diacetate, (R)-
• acetic acid,(2R)-3-hexadecoxypropane-1,2-diol
• (-)-Chinyldiacetat
• (R)-1,2-diacetoxy-3-hexadecyloxy-propane
• (R)-1-O-hexadecyl-2,3-diacetylglycerol
• (S)-Glycerin-1-hexadecylaether-2.3-diacetat
• (S)-glycerol-1-hexadecyl ether-2.3-diacetate
• 1-O-Hexadecyl-2,3-diacetyl-sn-glycerol
• CTK0G8142
• O,O'-diacetyl-chimyl alcohol
• 1,2-Propanediol, 3-(hexadecyloxy)-, diacetate, (2R)- (9CI)
• 1-O-hexadecyl-2,3-di-acetyl-sn-glycerol
• SCHEMBL10894210
• 10152-42-8

• Inchi： 1S/C23H44O5/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19-23(28-22(3)25)20-27-21(2)24/h23H,4-20H2,1-3H3/t23-/m1/s1
• InChI Key： RNBQLCHIPDBXCF-HSZRJFAPSA-N
• SMILES： O(C[C@H](COC(C)=O)OC(C)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 436.34014
• Monoisotopic Mass: 400.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 124.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols